Cas no 1060183-98-3 (2-{3-ethyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}-N-(prop-2-en-1-yl)acetamide)

• Product Name: 2-{3-ethyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}-N-(prop-2-en-1-yl)acetamide
• CAS No: 1060183-98-3
• MF: C₁₁H₁₄N₆O₂
• MW: 262.267860889435
• CID: 6462590
• Update Time: 2025-08-04

2-{3-ethyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}-N-(prop-2-en-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-ethyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}-N-(prop-2-en-1-yl)acetamide
• 2-(3-ethyl-7-oxotriazolo[4,5-d]pyrimidin-6-yl)-N-prop-2-enylacetamide

• Inchi： 1S/C11H14N6O2/c1-3-5-12-8(18)6-16-7-13-10-9(11(16)19)14-15-17(10)4-2/h3,7H,1,4-6H2,2H3,(H,12,18)
• InChI Key： ZODVGYMZBNTMDV-UHFFFAOYSA-N
• SMILES： C(NCC=C)(=O)CN1C=NC2N(CC)N=NC=2C1=O

Additional information on 2-{3-ethyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}-N-(prop-2-en-1-yl)acetamide

Introduction to Compound with CAS No. 1060183-98-3 and Product Name: 2-{3-ethyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}-N-(prop-2-en-1-yl)acetamide

The compound with the CAS number 1060183-98-3 and the product name 2-{3-ethyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}-N-(prop-2-en-1-yl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The compound belongs to a class of heterocyclic derivatives that have been extensively studied for their biological activity and pharmacological properties.

At the core of this compound's structure lies a complex heterocyclic system comprising a triazolopyrimidine scaffold. This scaffold is a well-known motif in drug design, often employed for its ability to interact with biological targets in a highly specific manner. The presence of the 3H,6H,7H-1,2,3triazolo4,5-dpyrimidin core suggests that this compound may exhibit significant binding affinity to enzymes or receptors involved in critical metabolic pathways. Such interactions are often pivotal in the development of novel therapeutic agents.

The substitution pattern on the triazolopyrimidine ring is particularly noteworthy. The 3-ethyl and 7-oxo substituents introduce functional groups that can modulate the electronic properties of the ring system. These modifications can influence both the solubility and bioavailability of the compound, as well as its ability to cross biological membranes. Additionally, the N-(prop-2-en-1-yl)acetamide moiety at the other end of the molecule adds another layer of complexity. This group is known to enhance metabolic stability and can serve as a linker for further derivatization.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have been performed using this compound as a lead candidate for drug discovery. These studies suggest that it may possess inhibitory activity against several targets relevant to human health. For instance, preliminary data indicate potential interactions with kinases and other enzymes implicated in cancer progression.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The triazolopyrimidine core is typically synthesized via cycloaddition reactions between azides and alkynes, followed by functional group transformations to introduce the desired substituents. The final step involves coupling the acetamide moiety via nucleophilic substitution or condensation reactions.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial assays have shown promising results in terms of cytotoxicity against certain cancer cell lines. The mechanism of action appears to involve disruption of key signaling pathways that are overactive in these cells. Further research is needed to fully elucidate these pathways and understand how they are modulated by this compound.

The potential therapeutic applications of this molecule are broad. Given its structural similarity to known bioactive agents, it may serve as a scaffold for developing new drugs targeting various diseases. For example, derivatives of this compound could be explored for their anti-inflammatory or antimicrobial properties. Additionally, its ability to interact with multiple targets makes it an attractive candidate for multitargeted drug design strategies.

Regulatory considerations are also an important aspect of bringing such compounds into clinical use. Compliance with Good Manufacturing Practices (GMP) is essential for ensuring consistency and safety during production. Preclinical studies must be conducted thoroughly to assess toxicity and pharmacokinetic properties before human trials can begin.

The field of medicinal chemistry continues to evolve rapidly, driven by new methodologies and technologies that enhance our ability to design and synthesize novel compounds. This compound exemplifies how structural innovation can lead to discoveries with significant therapeutic potential. As research progresses, it is likely that more derivatives will be explored, further expanding our understanding of its capabilities.

In conclusion, the compound with CAS number 1060183-98-3 and product name 2-{3-ethyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}-N-(prop-2-en-1-y l)acetamide represents a promising area of investigation in pharmaceutical chemistry. Its unique structure and preliminary biological activity make it a valuable candidate for further study. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it holds promise for contributing to advancements in human health care.